4-[(4-{[(2,5,6-trimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)methyl]benzonitrile
Description
4-[(4-{[(2,5,6-Trimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)methyl]benzonitrile is a synthetic small molecule featuring a benzonitrile core linked to a piperidine ring, which is further substituted with a 2,5,6-trimethylpyrimidin-4-yloxymethyl group. The piperidine ring provides conformational flexibility, while the pyrimidine group introduces heterocyclic character, which is common in bioactive molecules targeting enzymes or receptors .
Properties
IUPAC Name |
4-[[4-[(2,5,6-trimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]methyl]benzonitrile | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N4O/c1-15-16(2)23-17(3)24-21(15)26-14-20-8-10-25(11-9-20)13-19-6-4-18(12-22)5-7-19/h4-7,20H,8-11,13-14H2,1-3H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LHRXHCAHYNPCCQ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(N=C1OCC2CCN(CC2)CC3=CC=C(C=C3)C#N)C)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N4O | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Chemical Reactions Analysis
Scientific Research Applications
Mechanism of Action
The mechanism by which this compound exerts its effects often involves binding to specific molecular targets, such as enzymes or receptors. This interaction can modulate biochemical pathways, leading to a range of biological responses. The molecular targets and pathways involved are subject to ongoing research, with a focus on understanding the compound's potential therapeutic benefits and industrial applications.
Comparison with Similar Compounds
Key Observations :
- Piperidine Flexibility : The target compound and analogues like and utilize piperidine for conformational adaptability, enhancing binding to sterically demanding targets.
- Pyrimidine vs.
- Functional Group Impact : The nitrile group in benzonitrile derivatives (target, ) likely enhances polarity and hydrogen-bonding capacity, critical for binding to kinases or proteases.
Physicochemical and Pharmacokinetic Properties
- Bioavailability: Piperidine-containing compounds like and (chromenopyrimidine derivatives) exhibit good oral bioavailability in computational studies, suggesting the target compound may share similar absorption profiles.
- Metabolic Stability : The electron-withdrawing nitrile group may reduce oxidative metabolism, extending half-life compared to amine-substituted pyrimidines (e.g., ).
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
